[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine;hydrochloride

• IUPAC Name: [3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H10F3NO.ClH/c8-7(9,10)5-4-1-6(2-4,3-11)12-5;/h4-5H,1-3,11H2;1H
• InChI Key: GCZKXIBYMPFSKY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(OC2C(F)(F)F)CN.Cl
• Molecular Formula: C7H11ClF3NO
• Molecular Weight: 217.61 g/mol
• CAS RN: 2413877-57-1

Description

“[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine;hydrochloride” is a chemical compound with the CAS Number: 2413877-57-1. It has a molecular weight of 217.62.

Physical and Chemical Properties The compound is a powder at room temperature. Its IUPAC Name is (3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine hydrochloride.

Scientific Research Applications

Synthesis and Chemical Properties

• Bicyclic structures similar to the one described in your query have been synthesized through various chemical reactions, demonstrating the versatility and potential applications of these compounds in chemical synthesis. For instance, a method for synthesizing 2-Azabicyclo[2.1.1]hexanes, which share a related structural motif, involves the imination of previously unknown 3-(chloromethyl)cyclobutanone and subsequent reductive cyclization (Stevens & Kimpe, 1996). These compounds are of interest due to their resemblance to 2,4-methanoproline, a naturally occurring insect antifeedant.

Applications in Medicinal Chemistry

• Compounds with the bicyclic structure mentioned are explored for their potential in drug development. The rearrangement and functionalization of similar bicyclic structures have facilitated the synthesis of novel compounds with potential therapeutic applications. For example, studies have demonstrated the synthesis of novel tricyclic compounds with unique amine moieties designed for anti-influenza virus activity, showcasing the relevance of these structures in developing antiviral agents (Oka et al., 2001).

Chemical Reactivity and Mechanistic Studies

• The chemical reactivity and mechanistic insights into reactions involving similar bicyclic structures are significant for understanding their potential applications in synthetic chemistry. For instance, the synthesis and study of 1-Aryl-3-azabicyclo[3.1.0]hexanes have provided valuable information on nonnarcotic analgesic agents, highlighting the medicinal chemistry applications of these structures (Epstein et al., 1981).

Potential for Novel Drug Development

• The exploration of bicyclic structures for novel drug development is a key area of interest. For instance, the study of DOV 21,947, a compound with a bicyclic structure, as a "triple" reuptake inhibitor, provides insight into the potential antidepressant-like actions of such compounds (Skolnick et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).